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Compound of Interest

Compound Name: Fmoc-Agp(Boc)2-OH

Cat. No.: B613453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on N-α-Fmoc-N-ω,N-ω'-bis-t-butoxycarbonyl-L-

arginine, commonly known as Fmoc-Arg(Boc)2-OH. This derivative is a critical building block in

solid-phase peptide synthesis (SPPS), particularly for introducing arginine into peptide

sequences. The bulky tert-butyloxycarbonyl (Boc) groups on the guanidino side chain prevent

undesirable side reactions during peptide coupling.

Physicochemical Properties
The fundamental molecular properties of Fmoc-Arg(Boc)2-OH are summarized below. These

values are calculated based on the elemental composition and isotopic masses of the

molecule.

Property Value

Molecular Formula C₃₁H₄₀N₄O₈[1][2]

Molecular Weight 596.67 g/mol [1]

CAS Number 143824-77-5[1][2][3][4]
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The molecular formula and weight of a compound like Fmoc-Arg(Boc)2-OH are not determined

through experimentation in a conventional sense but are calculated based on its defined

chemical structure.

1. Molecular Formula Determination: The formula is established by counting the number of

atoms of each element (Carbon, Hydrogen, Nitrogen, Oxygen) present in one molecule of the

compound as deduced from its known structure.

2. Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of all atoms in the molecular formula. The calculation uses the standard atomic weights

of the constituent elements:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Nitrogen (N): ~14.007 u

Oxygen (O): ~15.999 u

This computational method provides a precise theoretical value for the monoisotopic mass and

an average value for the molecular weight, which are standard in chemical data sheets.

Logical Structure of the Molecule
The following diagram illustrates the primary functional components that constitute the Fmoc-

Arg(Boc)2-OH molecule.
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Logical Components of Fmoc-Arg(Boc)2-OH
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Caption: Logical breakdown of Fmoc-Arg(Boc)2-OH into its core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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